Cas no 1780741-24-3 (2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol)
1780741-24-3 structure
Product Name:2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
CAS No:1780741-24-3
MF:C11H15FO3
MW:214.233407258987
CID:5926560
PubChem ID:84680285
Update Time:2024-01-12
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-2,6-dimethoxy-α,α-dimethylbenzenemethanol
- 2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
- EN300-1853997
- 1780741-24-3
-
- Inchi: 1S/C11H15FO3/c1-11(2,13)9-8(14-3)6-5-7(12)10(9)15-4/h5-6,13H,1-4H3
- InChI Key: RMAYOSAZNXGJDC-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)O)=C(OC)C=CC(F)=C1OC
Computed Properties
- Exact Mass: 214.10052250g/mol
- Monoisotopic Mass: 214.10052250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 325.0±42.0 °C(Predicted)
- pka: 13.96±0.29(Predicted)
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853997-0.05g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 0.05g |
$683.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-0.1g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 0.1g |
$715.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-0.25g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 0.25g |
$748.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-0.5g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 0.5g |
$781.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-1.0g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 1g |
$813.0 | 2023-06-01 | ||
| Enamine | EN300-1853997-2.5g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 2.5g |
$1594.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-5.0g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 5g |
$2360.0 | 2023-06-01 | ||
| Enamine | EN300-1853997-10.0g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 10g |
$3500.0 | 2023-06-01 | ||
| Enamine | EN300-1853997-1g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 1g |
$813.0 | 2023-09-18 | ||
| Enamine | EN300-1853997-5g |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol |
1780741-24-3 | 5g |
$2360.0 | 2023-09-18 |
2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
1780741-24-3 (2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent